486-66-8

Daidzein

In Stock

• CAS RN:
• 486-66-8

• Formula:
• C15H10O4

• InChI:
• InChI=1S/C15H10O4/c16-10-3-1-9(2-4-10)13-8-19-14-7-11(17)5-6-12(14)15(13)18/h1-8,16-17H

• InChIKey:
• ZQSIJRDFPHDXIC-UHFFFAOYSA-N

• Daidzein is an isoflavone phytoestrogenic compound that has been found in soybeans and other legumes. It binds to estrogen receptor β (ERβ;  Ki = 2.8 µM) but not ERα at concentrations up to 1 mM. It is estrogenic in vitro, increasing gene transcription mediated by the estrogen response element (ERE) in a reporter assay in an ERβ-dependent manner (EC50 = 2.8 µM for MCF-7 cells expressing ERβ). Daidzein is an inhibitor of carbonic anhydrase (CA) that is selective for carbonic CAVII and CAXII (Kis = 4.2 and 56 nM, respectively) over CAI, II, and IV (Kis = >10,000, >10,000, and 718.7 nM, respectively). It reduces tumor growth in a PC3 prostate cancer mouse orthotopic model when administered at a dose of 50 mg/kg per day and potentiates the effects of radiation therapy.
  Daidzein analytical standard provided with w/w absolute assay, to be used for quantitative titrat...

3-[2-(Trifluoromethyl)phenyl]prop-2-enal

Usually In Stock

• CAS RN:
• 123486-66-8

• Formula:
• C10H7F3O

• InChI:
• InChI=1S/C10H7F3O/c11-10(12,13)9-6-2-1-4-8(9)5-3-7-14/h1-7H

• InChIKey:
• LUNJQVCKQZFKCT-UHFFFAOYSA-N

• 3-[2-(Trifluoromethyl)phenyl]prop-2-enal, also known as 3-[2-(Trifluoromethyl)phenyl]prop-2-enal, is a useful research compound. Its molecular formula is C10H7F3O and its molecular weight is 200.16. The purity is usually 95%.